![molecular formula C11H10N2O3 B1625692 1,2-Dihydro-2-oxo-1,5-naphthyridine-3-carboxylic acid ethyl ester CAS No. 55234-61-2](/img/structure/B1625692.png)
1,2-Dihydro-2-oxo-1,5-naphthyridine-3-carboxylic acid ethyl ester
Overview
Description
1,2-Dihydro-2-oxo-1,5-naphthyridine-3-carboxylic acid ethyl ester (DONE) is a synthetic organic compound that has been studied for its potential applications in scientific research. It is a derivative of the naphthyridine class of compounds and has been used in various synthetic procedures. DONE is a versatile compound with many potential applications in a variety of scientific fields.
Mechanism of Action
The mechanism of action of 1,2-Dihydro-2-oxo-1,5-naphthyridine-3-carboxylic acid ethyl ester is not completely understood, but it is believed to act as a nucleophilic reagent in the synthesis of various organic compounds. It is also believed to act as a catalyst in the formation of heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood, but it is believed to be relatively non-toxic. In vitro studies have shown that this compound is not a substrate for cytochrome P450 enzymes, suggesting that it may not interact with drug metabolizing enzymes.
Advantages and Limitations for Lab Experiments
The advantages of using 1,2-Dihydro-2-oxo-1,5-naphthyridine-3-carboxylic acid ethyl ester in laboratory experiments include its relative stability, low cost, and ease of synthesis. Additionally, it is an effective reagent for the synthesis of a variety of organic compounds. The main limitation of using this compound in laboratory experiments is its low solubility in aqueous solutions.
Future Directions
For the use of 1,2-Dihydro-2-oxo-1,5-naphthyridine-3-carboxylic acid ethyl ester in scientific research include its use in the synthesis of novel heterocyclic compounds, the development of new inhibitors of cyclic nucleotide phosphodiesterases and polyamine oxidases, and the exploration of its potential as a therapeutic agent. Additionally, further research into the biochemical and physiological effects of this compound is needed to fully understand its potential applications.
Scientific Research Applications
1,2-Dihydro-2-oxo-1,5-naphthyridine-3-carboxylic acid ethyl ester has been used as a reagent in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds such as amino acid derivatives, peptides, and nucleosides. It has also been used in the synthesis of a variety of heterocyclic compounds, including pyrazoles, quinazolines, and triazoles. Additionally, this compound has been used in the synthesis of a variety of biologically active molecules, including inhibitors of cyclic nucleotide phosphodiesterases and polyamine oxidases.
properties
IUPAC Name |
ethyl 2-oxo-1H-1,5-naphthyridine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c1-2-16-11(15)7-6-9-8(13-10(7)14)4-3-5-12-9/h3-6H,2H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXRRYKUTLOEQDD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=CC=N2)NC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20480340 | |
Record name | Ethyl 2-oxo-1,2-dihydro-1,5-naphthyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20480340 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55234-61-2 | |
Record name | Ethyl 2-oxo-1,2-dihydro-1,5-naphthyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20480340 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.